Cas no 17688-44-7 (Benzenecarbothioic acid, S-2-benzoxazolyl ester)

• Product Name: Benzenecarbothioic acid, S-2-benzoxazolyl ester
• CAS No: 17688-44-7
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 1364338
• Update Time: 2024-08-17

Benzenecarbothioic acid, S-2-benzoxazolyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, S-2-benzoxazolyl ester
• S-(benzoxazol-2-yl) thiobenzolate

• Inchi： 1S/C14H9NO2S/c16-13(10-6-2-1-3-7-10)18-14-15-11-8-4-5-9-12(11)17-14/h1-9H
• InChI Key： XPBCDYJKAFZAND-UHFFFAOYSA-N
• SMILES： C1(C(SC2=NC3=CC=CC=C3O2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 255.03547

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 85-86 °C
• Boiling Point: 421.0±28.0 °C(Predicted)
• PSA: 43.1
• pka: 0.33±0.10(Predicted)